Cas no 1814881-92-9 ((2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one)

• Product Name: (2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one
• CAS No: 1814881-92-9
• MF: C₁₃H₈O₄
• MW: 228.200223922729
• MDL: MFCD04143225
• CID: 5094300
• PubChem ID: 908040
• Update Time: 2025-06-12

(2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 2-(2-furanylmethylene)-6-hydroxy-, (2Z)-
• (2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one

• MDL： MFCD04143225
• Inchi： 1S/C13H8O4/c14-8-3-4-10-11(6-8)17-12(13(10)15)7-9-2-1-5-16-9/h1-7,14H/b12-7-
• InChI Key： VWSAKNMQNUDSHW-GHXNOFRVSA-N
• SMILES： O1C2=CC(O)=CC=C2C(=O)/C/1=C/C1=CC=CO1

Computed Properties

• Exact Mass: 228.04225873g/mol
• Monoisotopic Mass: 228.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one

Compound Introduction: (2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one (CAS No. 1814881-92-9)

(2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one, identified by the CAS number 1814881-92-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fused benzofuran core with an α,β-unsaturated carbonyl group and a hydroxyl substituent, exhibits a unique structural framework that positions it as a promising candidate for further exploration in medicinal chemistry.

The structural motif of (2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one incorporates elements that are frequently observed in biologically active natural products and synthetic drug candidates. The presence of both the furyl and benzofuran rings provides a rigid scaffold that can be modulated to enhance binding affinity to biological targets. Additionally, the α,β-unsaturated carbonyl functionality serves as a versatile handle for further chemical transformations, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives due to their reported bioactivity across various therapeutic areas. Studies have demonstrated that many benzofuran-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl group in (2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. The α,β-unsaturated carbonyl group can undergo various reactions such as Michael additions, aldol condensations, and Diels-Alder reactions, which are commonly employed in medicinal chemistry to construct more intricate molecular architectures. These reactions not only expand the structural diversity of derivatives but also provide opportunities to optimize pharmacokinetic properties.

Recent advancements in computational chemistry have also contributed to the renaissance of heterocyclic compounds in drug discovery. Molecular modeling studies have shown that benzofuran derivatives can effectively interact with biological macromolecules such as enzymes and receptors. For instance, virtual screening campaigns have identified several benzofuran-based compounds that exhibit high binding affinity to target proteins involved in inflammatory pathways. This computational evidence supports the experimental investigation of (2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one as a lead compound.

The synthesis of this compound can be approached through multiple synthetic strategies, each offering distinct advantages in terms of yield, scalability, and functional group tolerance. One common method involves the condensation of furylacdehyde with resorcylic acid derivatives under appropriate conditions to form the benzofuran core. Subsequent functionalization steps can then be employed to introduce additional substituents or modify existing ones.

In conclusion, (2Z)-2-(2-furylmethylene)-6-hydroxy-1-benzofuran-3(2H)-one (CAS No. 1814881-92-9) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and reported bioactivity make it an attractive scaffold for further chemical modification and pharmacological evaluation. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery and development of new therapeutic agents.